Cas no 2229202-52-0 (N-methyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine
• CAS No: 2229202-52-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6410531
• PubChem ID: 165677928
• Update Time: 2025-08-02

N-methyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine
• EN300-1761425
• N-methyl-1-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methyl]cyclopropan-1-amine
• 2229202-52-0

• Inchi： 1S/C14H19NO/c1-10-7-12-8-11(3-4-13(12)16-10)9-14(15-2)5-6-14/h3-4,8,10,15H,5-7,9H2,1-2H3
• InChI Key： ZJOXUSCUGLOLPU-UHFFFAOYSA-N
• SMILES： O1C(C)CC2=C1C=CC(=C2)CC1(CC1)NC

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on N-methyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine

N-Methyl-1-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Methylcyclopropan-1-Amine: A Comprehensive Overview

N-Methyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropan-1-amine is a complex organic compound with the CAS number 2229202-52-0. This compound belongs to the class of heterocyclic amines and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The molecule features a cyclopropane ring fused with a benzofuran moiety, making it a versatile compound for both academic and industrial research.

The benzofuran core of this compound is a key structural element that contributes to its stability and reactivity. Benzofurans are known for their aromaticity and ability to participate in various chemical reactions, making them valuable in organic synthesis. The methyl substitution on the benzofuran ring further enhances the compound's chemical properties, potentially influencing its pharmacokinetic behavior and bioavailability.

Recent studies have explored the cyclopropane ring in this compound as a site for further functionalization. Cyclopropane rings are highly strained structures, which can be exploited in organic synthesis to create novel compounds with unique reactivity. Researchers have demonstrated that the cyclopropane ring in this compound can undergo ring-opening reactions under specific conditions, leading to the formation of diverse products with potential applications in drug discovery.

The N-methyl group attached to the cyclopropane ring plays a crucial role in modulating the compound's electronic properties. This substitution can influence the molecule's ability to act as a ligand in metal coordination complexes or as an active component in catalytic systems. Recent advancements in asymmetric catalysis have highlighted the importance of such substitutions in achieving high enantioselectivity, making this compound a promising candidate for enantioselective reactions.

In terms of biological activity, N-methyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylcyclopropane has shown potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets for drug development due to their involvement in numerous physiological processes. Preclinical studies have indicated that this compound exhibits selective binding to certain GPCRs, suggesting its potential as a lead molecule for developing novel therapeutics.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. The key steps include the formation of the benzofuran ring through cyclization reactions and the subsequent installation of the cyclopropane moiety via [2+1] cycloaddition or other related techniques. Researchers have optimized these steps to achieve high yields and excellent stereocontrol, ensuring the scalability of the synthesis for industrial applications.

From an environmental perspective, the development of efficient and sustainable synthetic routes for this compound is of paramount importance. Recent advancements in green chemistry have led to the use of biocatalysts and renewable feedstocks for its production. These methods not only reduce the environmental footprint but also align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, N-Methyl-1-(2-methyl-2,3-dihydro-1-benzofuran-5-Yl)Methylcyclopropane is a multifaceted compound with significant potential across various domains of chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing scientific knowledge and developing innovative solutions to real-world challenges.